Cas no 1426290-10-9 (3-(Pentafluorothio)phenylacetylene)

3-(Pentafluorothio)phenylacetylene is a fluorinated aromatic acetylene compound featuring a pentafluorothio (-SF₅) functional group. This structure imparts unique reactivity and stability, making it valuable in advanced synthetic applications, particularly in click chemistry, materials science, and pharmaceutical intermediates. The strong electron-withdrawing nature of the -SF₅ group enhances the compound's utility in cross-coupling reactions, such as Sonogashira and Huisgen cycloadditions. Its high thermal and chemical stability allows for rigorous reaction conditions, while the fluorine-rich moiety contributes to lipophilicity and bioavailability in bioactive molecules. This compound is particularly suited for designing specialized polymers, agrochemicals, and high-performance materials requiring tailored electronic or steric properties.

3-(Pentafluorothio)phenylacetylene structure

1426290-10-9 structure

Product Name:3-(Pentafluorothio)phenylacetylene

CAS No:1426290-10-9

MF:C₈H₅F₅S

MW:228.18231844902

MDL:MFCD23166761

CID:2624867

PubChem ID:75406355

Update Time:2025-06-06

3-(Pentafluorothio)phenylacetylene Chemical and Physical Properties

Names and Identifiers

- 1-Ethynyl-3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzene
- 3-(Pentafluorothio)phenylacetylene
- 3-(Pentafluorothio)phenylacetylene 96%
- PS-11446
- DTXSID901231310
- (3-ethynylphenyl)-pentafluoro-lambda6-sulfane
- AKOS037655490
- 1426290-10-9
- Sulfur, (3-ethynylphenyl)pentafluoro-, (OC-6-21)-
- E?-sulfanyl)benzene
- MFCD23166761
- 1-ethynyl-3-(pentafluoro-
- MDL： MFCD23166761
- Inchi： 1S/C8H5F5S/c1-2-7-4-3-5-8(6-7)14(9,10,11,12)13/h1,3-6H
- InChI Key： XELVZKLFWXZJFL-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C#C)C=1)(F)(F)(F)(F)F

Computed Properties

Exact Mass: 228.00321214Da
Monoisotopic Mass: 228.00321214Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 1Å²

3-(Pentafluorothio)phenylacetylene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB531558-250 mg	3-(Pentafluorothio)phenylacetylene; .	1426290-10-9		250MG	€182.40	2023-07-11
abcr	AB531558-1 g	3-(Pentafluorothio)phenylacetylene; .	1426290-10-9		1g	€467.20	2023-07-11
Apollo Scientific	PC51148-250mg	3-(Pentafluorothio)phenylacetylene	1426290-10-9	96%	250mg	£125.00	2025-02-21
Apollo Scientific	PC51148-1g	3-(Pentafluorothio)phenylacetylene	1426290-10-9	96%	1g	£290.00	2025-02-21
Apollo Scientific	PC51148-5g	3-(Pentafluorothio)phenylacetylene	1426290-10-9	96%	5g	£600.00	2025-02-21
TRC	P273588-10mg	3-(Pentafluorothio)phenylacetylene	1426290-10-9		10mg	$ 50.00	2022-06-03
TRC	P273588-50mg	3-(Pentafluorothio)phenylacetylene	1426290-10-9		50mg	$ 115.00	2022-06-03
TRC	P273588-100mg	3-(Pentafluorothio)phenylacetylene	1426290-10-9		100mg	$ 185.00	2022-06-03
abcr	AB531558-250mg	3-(Pentafluorothio)phenylacetylene, 96%; .	1426290-10-9	96%	250mg	€262.00	2025-04-21
abcr	AB531558-1g	3-(Pentafluorothio)phenylacetylene, 96%; .	1426290-10-9	96%	1g	€555.10	2025-04-21